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Compound of Interest

Compound Name: Methyl 3,4,5-trimethoxycinnamate

Cat. No.: B130280

An In-Depth Technical Guide to Methyl 3,4,5-trimethoxycinnamate for Researchers and Drug
Development Professionals

Introduction

Methyl 3,4,5-trimethoxycinnamate is a naturally occurring phenylpropanoid and a member of
the cinnamic acid ester class of organic compounds.[1] It is derived from the formal
esterification of 3,4,5-trimethoxycinnamic acid (TMCA) with methanol.[2][3] This compound and
its structural relatives are found in various plant species, including the roots of Polygala
tenuifolia (Yuan Zhi), a plant utilized in traditional Chinese medicine.[4] In the fields of medicinal
chemistry and drug discovery, TMCA derivatives are recognized as privileged scaffolds due to
their wide range of therapeutically relevant biological activities, including antitumor, antiviral,
antimicrobial, and anti-inflammatory properties.[5][6] This guide provides a comprehensive
technical overview of Methyl 3,4,5-trimethoxycinnamate, covering its chemical identity,
synthesis, analytical characterization, biological applications, and safety protocols, designed for
professionals in research and development.

Chemical Identity and Properties

Accurate identification is critical for regulatory compliance, experimental reproducibility, and
safety. Methyl 3,4,5-trimethoxycinnamate is identified by several uniqgue numbers and names
across different chemical databases.

Table 1. Chemical Identifiers for Methyl 3,4,5-trimethoxycinnamate
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Identifier Value
CAS Number 20329-96-8, 7560-49-8[3][7]
methyl (E)-3-(3,4,5-trimethoxyphenyl)prop-2-
IUPAC Name yl (E)-3~( yphenyl)prop
enoate[2][3]
Methyl (E)-3-(3,4,5-trimethoxyphenyl)acrylate,
Synonyms Methyl trans-3,4,5-trimethoxycinnamate, 3,4,5-

Trimethoxycinnamic acid methyl ester[8][9]

Molecular Formula

C13H1605[2]

InChl=1S/C13H1605/c1-15-10-7-9(5-6-

InChl 12(14)17-3)8-11(16-2)13(10)18-4/h5-8H,1-
4H3/b6-5+[3]
InChl Key KLXHCGFNNUQTEY-AATRIKPKSA-N[2]

Canonical SMILES

COC1=CC(=CC(=C10C)0C)/C=C/C(=0)0C[2]
[3]

The physicochemical properties of a compound dictate its handling, formulation, and behavior

in biological systems.

Table 2: Physicochemical Properties of Methyl 3,4,5-trimethoxycinnamate

Property Source(s)
Molecular Weight 252.26 g/mol [2][3]
Appearance Off-white solid/powder [9][10]
Melting Point 99-100 °C [2][3]

Synthesis and Manufacturing

The most direct and common laboratory-scale synthesis of Methyl 3,4,5-

trimethoxycinnamate is the Fischer-Speier esterification of its carboxylic acid precursor. This

method is valued for its simplicity and use of readily available reagents.
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Primary Synthetic Route: Fischer-Speier Esterification

This acid-catalyzed esterification involves reacting 3,4,5-trimethoxycinnamic acid with an
excess of methanol, which serves as both a reactant and the solvent. A strong acid, typically
sulfuric acid, is used as the catalyst. The reaction is driven to completion by the large excess of
methanol and often by heating under reflux.

Experimental Protocol: Fischer-Speier Esterification[11]

o Catalyst Preparation: To 50 mL of anhydrous methanol in a round-bottom flask, slowly and
carefully add 2 mL of concentrated sulfuric acid while cooling in an ice bath.

o Dissolution: Add 4.73 g (19.8 mmol) of 3,4,5-trimethoxycinnamic acid to the acidic methanol
solution. Stir until fully dissolved.

o Reaction: Equip the flask with a reflux condenser and heat the mixture to reflux. Maintain
reflux for 18 hours to ensure the reaction proceeds to completion.

o Crystallization & Work-up: Allow the reaction mixture to cool to room temperature. The
product, Methyl 3,4,5-trimethoxycinnamate, will often precipitate as crystals.

o Extraction: Reduce the volume of methanol using a rotary evaporator. Add a saturated
sodium bicarbonate (NaHCO3) solution to neutralize the remaining acid and ethyl acetate
(EtOAC) as an extraction solvent. Separate the organic layer. Perform a second extraction of
the aqueous layer with EtOAc.[11]

 Purification: Combine the organic extracts, wash with brine, and dry over anhydrous
magnesium sulfate (MgSOa). Filter the solution and evaporate the solvent to yield the crude
product.[11]

o Recrystallization: For higher purity, recrystallize the combined solids from a 4:1
methanol:water mixture to obtain pure Methyl 3,4,5-trimethoxycinnamate.[11]
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Caption: Workflow for Analytical Characterization.

Applications in Research and Drug Development

The trimethoxybenzene moiety is a key pharmacophore in many biologically active molecules.
Methyl 3,4,5-trimethoxycinnamate serves as both an interesting bioactive compound itself
and a precursor for more complex derivatives.

Role as a Bioactive Scaffold

TMCA and its derivatives, including esters and amides, are of significant interest in medicinal
chemistry. [5]The core structure is a versatile starting point for synthesizing libraries of
compounds to be screened for various therapeutic targets. Modifications are often focused on
the carboxyl group, the C=C double bond, and the methoxy groups to modulate
physicochemical and pharmacological properties. [5]The methyl group, in particular, can
enhance metabolic stability and modulate pharmacodynamic and pharmacokinetic properties.
[12]

Investigated Biological Activities

» Antimelanogenic and Antioxidant Effects: A study investigating trimethoxybenzene
derivatives found that Methyl 3,4,5-trimethoxycinnamate (MTC) effectively decreases
melanin production in a-MSH-stimulated B16F10 melanoma cells. The compound was
shown to inhibit tyrosinase, a key enzyme in melanogenesis. Furthermore, it displayed
considerable antioxidant activity, suggesting its potential as a novel hypopigmenting agent
for cosmetic or therapeutic applications. [13]* Antitumor and Antiviral Potential: While direct
studies on the methyl ester are specific, the broader class of TMCA esters has been
evaluated for various bioactivities. For example, other ester derivatives have shown
moderate cytotoxicity against cancer cell lines like B16 and HCT116. [5]Similarly, certain
phenylpropionic acid analogues based on the TMCA scaffold have displayed inhibitory
effects against the Hepatitis B virus (HBV). [5]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b130280?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7115657/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7115657/
https://pubmed.ncbi.nlm.nih.gov/24187825/
https://www.benchchem.com/product/b130280?utm_src=pdf-body
https://koreascience.kr/article/JAKO202211038364714.page
https://pmc.ncbi.nlm.nih.gov/articles/PMC7115657/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7115657/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Methyl 3,4,5-trimethoxycinnamate

Core Attributes Research & Dewvelopment Applications

Phenylpropanoid Natural Product . Antimelanogenic Agent
[Cinnamic Acid Ester (e.g., Polygala tenuifolia) Drug Discovery Scaffold (Tyrosinase Inhibitor)
A

Antitumor & Antiviral
(Lead for Derivatives)

Antioxidant

Click to download full resolution via product page

Caption: Key Attributes and Applications of the Compound.

Safety, Handling, and Storage

Proper handling of any chemical is paramount for laboratory safety. While comprehensive
toxicological data is limited, GHS classifications provide a baseline for safe handling
procedures.

Hazard Identification

The compound is classified with the following hazards:

e H302: Harmful if swallowed [2]* H312: Harmful in contact with skin [2]* H332: Harmful if
inhaled [2] It is categorized as an irritant, causing skin, eye, and respiratory irritation. [2]

Handling and Personal Protective Equipment (PPE)

e Engineering Controls: Use only outdoors or in a well-ventilated area, such as a chemical
fume hood. * Personal Protective Equipment:

o Eye/Face Protection: Wear chemical safety goggles or glasses conforming to EN166 or
OSHA standards. [10] * Hand Protection: Wear appropriate protective gloves to prevent
skin exposure. [14] * Skin and Body Protection: Wear a lab coat or suitable protective
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clothing. [14] * Respiratory Protection: For operations that may generate dust, a
NIOSH/MSHA-approved respirator is recommended. [14]* Hygiene: Wash hands
thoroughly after handling. Do not eat, drink, or smoke in the work area.

First Aid Measures

 Inhalation: Remove the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if you feel unwell. [14][15]* Skin Contact: Immediately wash the affected area with
soap and plenty of water. Remove contaminated clothing. Get medical attention if irritation
occurs. [15]* Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. Seek immediate medical attention. [15]*
Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
assistance. [14][15]

Storage

Store in a tightly closed container in a dry, well-ventilated place. Keep away from incompatible
materials such as strong oxidizing agents. [10][14]

Conclusion

Methyl 3,4,5-trimethoxycinnamate is a valuable chemical entity with a firm grounding in
natural product chemistry and significant potential in applied research. Its straightforward
synthesis, well-defined chemical properties, and demonstrated biological activities, particularly
as an antimelanogenic and antioxidant agent, make it a compound of interest for drug
development, cosmetic science, and fundamental chemical research. Adherence to rigorous
analytical confirmation and established safety protocols is essential for its effective and safe
utilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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